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Compound of Interest

Compound Name: Fluoranthene-d10

Cat. No.: B110225

For researchers, scientists, and drug development professionals engaged in the precise
guantification of polycyclic aromatic hydrocarbons (PAHSs), the selection of an appropriate
certified reference material (CRM) for Fluoranthene-d10 is a critical determinant of data quality
and analytical method validity. Fluoranthene-d10 is a deuterated form of Fluoranthene, a PAH
that is a priority pollutant listed by the United States Environmental Protection Agency (EPA).[1]
Due to its similar chemical and physical properties to the native compound, Fluoranthene-d10
is an ideal internal standard for chromatographic and mass spectrometric analysis, correcting
for sample loss during preparation and instrumental analysis.

This guide provides a comparative overview of commercially available Fluoranthene-d10
CRMs, supported by detailed analytical protocols, to aid in the selection of the most suitable
material for your research needs.

Comparison of Fluoranthene-d10 Certified
Reference Materials

The selection of a CRM is contingent upon the specific analytical requirements, including the
sample matrix, the required concentration, and the solvent compatibility. Below is a comparison
of some widely used Fluoranthene-d10 CRMs from prominent suppliers.
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. Product Concentrati Key
Supplier Form . Solvent
Namel/ID on/Purity Features
Produced in
LGC Fluoranthene ) » accordance
Solution 10.00 pg/mL Not Specified ]
Standards -d10 with 1ISO
17034.[2]
Sigma- Fluoranthene Solid 99% (CP), 98  Not Quality Level
oli
Aldrich -d10 atom % D Applicable 200.[3]
Meets
international
HPC D10- _
] quality
Standards Fluoranthene  Solution 100 pg/ml Acetone ]
_ requirements
GmbH solution )
for residue
analysis.[1]
Available as
DSP- Fluoranthene  Solution or 200 pg/mL or a solution or
Isooctane
Systems (D10, 98%) Neat Neat a neat
compound.
Part of a 16-
Fluoranthene _ component
CPAChem Solution 100 mg/l Cyclohexane
D10 PAH standard
solution.[4]
Available as
a neat
Reference
CRM _
Fluoranthene  Neat or N » Material (RM)
LABSTANDA ] Not Specified  Not Specified
-D10 Solution or as an
RD _
Analytical
Standard
Solution.[5][6]
CDN Fluoranthene  Solid 98 atom % D Not Stability of at
Isotopes -d10 Applicable least three
years if
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stored
properly.[7]
) Serves as a
Cambridge 98% _
Fluoranthene  Neat or ) Isooctane (for  marker for oil
Isotope ] Chemical ) ]
) (D10, 98%) Solution ) solution) combustion.
Laboratories Purity

[8]1°]

Experimental Protocols

Accurate PAH quantification necessitates meticulous sample preparation and analysis. The
following protocols are based on established methodologies, such as U.S. EPA Method 8270D,
and are suitable for the analysis of PAHs in environmental samples using Fluoranthene-d10
CRM as an internal standard.[10]

Sample Preparation: Extraction and Cleanup

This procedure is suitable for the extraction of PAHs from solid matrices like soil or sediment.
a. Extraction (Pressurized Fluid Extraction - PFE)
e Homogenize the soil or sediment sample.

» Mix a 10-30 g aliquot of the sample with an equal amount of anhydrous sodium sulfate to
remove moisture.

e Spike the sample with a known amount of Fluoranthene-d10 CRM solution before
extraction. The spiking level should be chosen to be in the mid-range of the calibration curve.

o Pack the sample into an extraction cell.

o Extract the sample using a pressurized fluid extraction system with an appropriate solvent,
such as a mixture of acetone and hexane, at elevated temperature and pressure.[10]

b. Cleanup (Solid-Phase Extraction - SPE)

e Concentrate the extract from the PFE to a final volume of 1 mL.
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Use a solid-phase extraction cartridge (e.g., silica gel or alumina) to remove interferences.
Condition the SPE cartridge with the extraction solvent.

Load the concentrated extract onto the cartridge.

Elute the PAHs with a suitable solvent mixture.

Concentrate the eluate to the final volume required for instrumental analysis.

Instrumental Analysis: Gas Chromatography-Mass
Spectrometry (GC-MS)

This method is applicable for the determination of PAHs in the prepared sample extracts.

a. Instrumentation

Gas Chromatograph: Equipped with a capillary column suitable for PAH separation (e.g., 5%
phenyl-methylpolysiloxane).[10]

Mass Spectrometer: Capable of operating in Selected lon Monitoring (SIM) or Multiple
Reaction Monitoring (MRM) mode for enhanced sensitivity and selectivity.[11]

. GC-MS Conditions

Carrier Gas: Helium at a constant flow rate.

Injection: Splitless injection is typically used for trace analysis.[10]

Temperature Program: An optimized temperature program to ensure the separation of all
target PAHSs.

MS Parameters:
o lonization Mode: Electron lonization (EI).

o SIM lons: Monitor the characteristic ions for both native Fluoranthene and Fluoranthene-
d10. For Fluoranthene (C16H10), the molecular ion is at m/z 202.25. For Fluoranthene-
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d10 (C16D10), the molecular ion is at m/z 212.31.[3][12]
c. Calibration and Quantification

o Calibration: Prepare a series of calibration standards by diluting a suitable PAH CRM
solution in an appropriate solvent. Each calibration standard should be spiked with the same
amount of Fluoranthene-d10 CRM solution as the samples. The calibration curve is
established by plotting the ratio of the peak area of the native PAH to the peak area of
Fluoranthene-d10 against the concentration of the native PAH.

o Quantification: The concentration of Fluoranthene in the sample is determined by calculating
the peak area ratio in the sample extract and using the calibration curve. The use of the
internal standard corrects for any loss of analyte during sample preparation and injection.

Mandatory Visualization
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Caption: A typical experimental workflow for the analysis of PAHs using an internal standard.
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Caption: Logical workflow for the validation of a PAH analytical method using a CRM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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